Ribf5P(b1-1b)Ribf

• CAS No.: 43019-47-2
• Molecular Formula: C10H19O12P
• Molecular Weight: 362.22 g/mol
• IUPAC Name: [(2R,3S,4R,5S)-5-[(2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
• InChI: InChI=1S/C10H19O12P/c11-1-3-5(12)7(14)9(20-3)22-10-8(15)6(13)4(21-10)2-19-23(16,17)18/h3-15H,1-2H2,(H2,16,17,18)/t3-,4-,5-,6-,7-,8-,9+,10+/m1/s1
• InChI Key: OLXOHDAJTUPVIO-FXKBPBMMSA-N
• Isomeric SMILES: C([C@@H]1[C@H]([C@H]([C@@H](O1)O[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)(O)O)O)O)O)O)O
• Canonical SMILES: C(C1C(C(C(O1)OC2C(C(C(O2)COP(=O)(O)O)O)O)O)O)O

Description

Ribf5P(b1-1b)Ribf is a phosphorylated derivative of riboflavin (vitamin B₂), critical in cellular metabolism as a precursor to flavin mononucleotide (FMN) and flavin adenine dinucleotide (FAD). In Escherichia coli, the ribF gene encodes a bifunctional enzyme responsible for converting riboflavin (RF) into FMN and subsequently FAD, both of which serve as coenzymes in redox reactions . Modulating ribF expression directly impacts cellular levels of FMN/FAD, making this compound a focal point for metabolic engineering aimed at enhancing RF production .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ribf5P(b1-1b)Ribf involves several steps, typically starting with the preparation of precursor molecules. The reaction conditions often require precise control of temperature, pH, and the use of specific catalysts to ensure the desired product is obtained. Industrial production methods may involve large-scale reactors and continuous flow systems to optimize yield and purity.

Chemical Reactions Analysis

Types of Reactions

Ribf5P(b1-1b)Ribf can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are facilitated by common reagents such as oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

Ribf5P(b1-1b)Ribf has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in certain reactions.

Biology: The compound is studied for its role in metabolic pathways and its potential as a biomarker.

Medicine: Research is ongoing to explore its therapeutic potential in treating various diseases.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which Ribf5P(b1-1b)Ribf exerts its effects involves interactions with specific molecular targets and pathways. These interactions can modulate biological processes, leading to various physiological outcomes. The exact molecular targets and pathways are subjects of ongoing research.

Comparison with Similar Compounds

Comparison with Similar Compounds

Ribf5P(b1-1b)Ribf shares functional and structural similarities with FMN and FAD, though key differences define their biological roles and applications:

Table 1: Comparative Analysis of Ribf5P(b1-1b)Ribf, FMN, and FAD

Property	Ribf5P(b1-1b)Ribf	FMN (Flavin Mononucleotide)	FAD (Flavin Adenine Dinucleotide)
Molecular Formula	C₁₇H₂₁N₄O₉P (hypothesized)	C₁₇H₂₁N₄O₉P	C₂₇H₃₃N₉O₁₅P₂
Phosphorylation Site	5′-phosphate (b1-1b isomer)	5′-phosphate	5′-phosphate + ADP moiety
Biosynthetic Role	Intermediate in FMN/FAD pathway	Direct product of ribF	Product of FMN adenylation
Metabolic Function	Electron carrier (hypothesized)	Redox cofactor in oxidoreductases	Electron transport chain (e.g., Complex I/II)
Regulatory Impact	Downregulation increases RF	Excess FMN inhibits ribB via riboswitch	High FAD levels suppress RF synthesis

Key Findings:

Structural Similarities: Ribf5P(b1-1b)Ribf and FMN both contain a riboflavin backbone with a 5′-phosphate group. The "(b1-1b)" notation suggests a conformational isomer affecting enzyme binding or stability . FAD incorporates an additional adenosine diphosphate (ADP) moiety, enabling broader redox roles in energy metabolism .

Functional Divergence: Ribf5P(b1-1b)Ribf: Modulating its levels via ribF suppression (e.g., using synthetic small RNAs) increases RF titer by 37.17% in E. coli . FMN: Acts as a riboswitch ligand for ribB, regulating RF biosynthesis. Excess FMN inhibits RF production, necessitating balanced expression of ribF . FAD: Essential for ATP synthesis but competes with RF pathways. CRISPR interference targeting ribF in Leuconostoc citreum improved RF yield by reducing FAD conversion .

Industrial Applications :

• Ribf5P(b1-1b)Ribf optimization is pivotal in metabolic engineering for vitamin B₂ production. Lin et al. (2014) achieved RF overproduction by weakening the ribF ribosome-binding site (RBS), indirectly altering FMN/FAD pools .
• In contrast, FAD’s role in biocatalysis (e.g., pharmaceutical synthesis) requires stabilizing its adenylated structure, often through cofactor engineering .

Research Findings and Implications

• Genetic Modulation: Hu et al. (2021) demonstrated that simultaneous knockdown of ribF, purA, and guaC in E. coli using synthetic sRNAs enhanced RF titers by 58%, highlighting the interplay between flavin and purine metabolism .
• CRISPR Applications: Son et al. (2020) utilized CRISPR interference to downregulate ribF in Leuconostoc citreum, achieving a 40% improvement in RF yield while maintaining FMN/FAD homeostasis .
• Structural Insights: Comparative studies note that Ribf5P(b1-1b)Ribf’s isomerism may influence binding affinity to flavokinases, offering avenues for enzyme engineering .